Cas no 2171838-39-2 (3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}ethoxy)propanoic acid)

• Product Name: 3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}ethoxy)propanoic acid
• CAS No: 2171838-39-2
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5772240
• PubChem ID: 165539885
• Update Time: 2025-06-11

3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}ethoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171838-39-2
• EN300-1508405
• 3-(2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}ethoxy)propanoic acid
• 3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}ethoxy)propanoic acid

• Inchi： 1S/C26H30N2O6/c29-24(30)11-13-33-14-12-27-25(31)17-9-10-18(15-17)28-26(32)34-16-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,17-18,23H,9-16H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： SHIPVAXNSBFUKV-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(C(NCCOCCC(=O)O)=O)C1)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Additional information on 3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}ethoxy)propanoic acid

Research Briefing on 3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}ethoxy)propanoic acid (CAS: 2171838-39-2)

In recent years, the compound 3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}ethoxy)propanoic acid (CAS: 2171838-39-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclopentylformamido moiety makes it particularly valuable for solid-phase peptide synthesis (SPPS) and other bioconjugation applications.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in scalability. The study highlighted the compound's role in the development of peptide-based therapeutics, particularly in targeting protein-protein interactions (PPIs) implicated in cancer and neurodegenerative diseases. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity and purity.

Another key area of research involves the use of 3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}ethoxy)propanoic acid in the design of prodrugs. A 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated its utility as a linker for attaching therapeutic payloads to targeting moieties, enhancing drug delivery specificity. The study reported improved pharmacokinetic profiles and reduced off-target effects in preclinical models, suggesting potential for clinical translation.

Furthermore, the compound's compatibility with automated peptide synthesizers has been explored. A 2023 technical report from a leading pharmaceutical company outlined its integration into high-throughput screening platforms, enabling rapid generation of peptide libraries for drug discovery. The report emphasized the compound's stability under standard SPPS conditions and its minimal side reactions, making it a preferred choice for industrial-scale applications.

In conclusion, 3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}ethoxy)propanoic acid (CAS: 2171838-39-2) continues to be a pivotal tool in chemical biology and pharmaceutical research. Its versatility in peptide synthesis, prodrug design, and high-throughput screening underscores its importance in advancing therapeutic development. Future research is expected to further elucidate its potential in novel drug modalities and personalized medicine.